Cas no 2138241-22-0 (5,7-Difluoro-2-propoxyquinoline-3-carboxylic acid)

• Product Name: 5,7-Difluoro-2-propoxyquinoline-3-carboxylic acid
• CAS No: 2138241-22-0
• MF: C₁₃H₁₁F₂NO₃
• MW: 267.228150606155
• CID: 6069373
• PubChem ID: 165790865
• Update Time: 2025-06-14

5,7-Difluoro-2-propoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138241-22-0
• EN300-703771
• 5,7-difluoro-2-propoxyquinoline-3-carboxylic acid
• 5,7-Difluoro-2-propoxyquinoline-3-carboxylic acid

• Inchi： 1S/C13H11F2NO3/c1-2-3-19-12-9(13(17)18)6-8-10(15)4-7(14)5-11(8)16-12/h4-6H,2-3H2,1H3,(H,17,18)
• InChI Key： HAVMBBPEPBGRFG-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C1=CC(C(=O)O)=C(N=2)OCCC)F

Computed Properties

• Exact Mass: 267.07069954g/mol
• Monoisotopic Mass: 267.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4Ų

Additional information on 5,7-Difluoro-2-propoxyquinoline-3-carboxylic acid

Comprehensive Overview of 5,7-Difluoro-2-propoxyquinoline-3-carboxylic acid (CAS No. 2138241-22-0): Properties, Applications, and Industry Insights

5,7-Difluoro-2-propoxyquinoline-3-carboxylic acid (CAS No. 2138241-22-0) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula and precise molecular weight make it a valuable intermediate in the synthesis of bioactive molecules. Its quinoline core and carboxylic acid functionality enable diverse chemical modifications, aligning with modern trends in drug discovery and green chemistry.

Recent studies highlight the growing demand for fluorinated heterocycles like 5,7-Difluoro-2-propoxyquinoline-3-carboxylic acid, driven by their enhanced metabolic stability and bioavailability. This compound's two fluorine atoms at positions 5 and 7 contribute to its lipophilicity, a critical factor in optimizing drug-likeness—a hot topic in AI-driven drug design platforms. Researchers frequently search for "fluorinated quinoline applications" or "CAS 2138241-22-0 solubility," reflecting industry interest in its physicochemical properties.

In agrochemicals, 5,7-Difluoro-2-propoxyquinoline-3-carboxylic acid serves as a precursor for crop protection agents, leveraging its ability to interact with biological targets. The propoxy group enhances membrane permeability, a feature discussed in forums on "sustainable pesticide development." Its compatibility with microwave-assisted synthesis (a trending lab technique) further boosts its appeal for high-throughput workflows.

From a synthetic perspective, the compound's crystallization behavior and pH-dependent solubility are frequently studied, addressing common queries like "how to purify CAS 2138241-22-0." Analytical methods such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a key requirement for regulatory submissions in GMP manufacturing.

Environmental considerations are also paramount. The eco-toxicity profile of 5,7-Difluoro-2-propoxyquinoline-3-carboxylic acid aligns with REACH compliance standards, a recurring theme in "green chemistry innovations 2024" searches. Its biodegradability intermediates position it favorably against older halogenated compounds.

Market analysts note rising procurement of CAS 2138241-22-0 by CDMOs (Contract Development and Manufacturing Organizations), coinciding with the global shift toward specialty chemicals. Patent landscapes reveal its use in kinase inhibitor scaffolds, connecting to trending oncology research topics like "targeted cancer therapies."

In summary, 5,7-Difluoro-2-propoxyquinoline-3-carboxylic acid exemplifies the intersection of medicinal chemistry and industrial applications. Its versatility answers pressing needs in rational molecular design, while its synthetic accessibility supports scalable production—addressing both academic curiosity and commercial demand.